Cas no 1598270-88-2 (1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid)
1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylicacid
- 1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid
- 1598270-88-2
- EN300-1122492
- Cyclobutanecarboxylic acid, 1-(1-cyclohexen-1-yl)-
-
- Inchi: 1S/C11H16O2/c12-10(13)11(7-4-8-11)9-5-2-1-3-6-9/h5H,1-4,6-8H2,(H,12,13)
- InChI Key: GNBNQNXOQRQDLG-UHFFFAOYSA-N
- SMILES: OC(C1(C2=CCCCC2)CCC1)=O
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.177±0.06 g/cm3(Predicted)
- Boiling Point: 305.2±21.0 °C(Predicted)
- pka: 4.75±0.20(Predicted)
1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1122492-0.05g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1122492-0.1g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1122492-0.25g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1122492-0.5g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1122492-1.0g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1122492-2.5g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1122492-5.0g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1122492-10.0g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1122492-1g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1122492-5g |
1-(cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid |
1598270-88-2 | 95% | 5g |
$2028.0 | 2023-10-26 |
1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid
Research Brief on 1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid (CAS: 1598270-88-2)
1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid (CAS: 1598270-88-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclohexenyl and cyclobutane carboxylic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current research.
The synthesis of 1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid has been optimized through advanced organic chemistry techniques, including catalytic cyclization and carboxylation reactions. Researchers have reported high yields and purity, making it a viable candidate for further pharmacological studies. Its structural features, particularly the cyclohexenyl and cyclobutane moieties, are of interest due to their potential to interact with biological targets, such as enzymes and receptors, in a selective manner.
In recent preclinical studies, 1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid has demonstrated notable anti-inflammatory and analgesic properties. Mechanistic studies suggest that it modulates key signaling pathways, including the NF-κB and COX-2 pathways, which are critical in inflammation and pain management. These findings position the compound as a potential lead for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.
Additionally, the compound's role in cancer research has been explored. Preliminary data indicate that it may inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The exact molecular targets remain under investigation, but early results suggest interactions with proteins involved in cell survival and proliferation. These insights open new avenues for designing targeted therapies, particularly for cancers with limited treatment options.
Beyond its therapeutic potential, 1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid is also being studied for its utility in chemical biology. Its unique structure makes it a valuable scaffold for developing probes and inhibitors to study biological processes. For instance, it has been used to design fluorescent tags and affinity-based probes for imaging and protein interaction studies, respectively.
In conclusion, 1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid (CAS: 1598270-88-2) represents a versatile and promising compound in the fields of medicinal chemistry and chemical biology. Its synthesis, pharmacological properties, and applications in drug development and research tools underscore its potential to contribute significantly to advancing therapeutic and scientific knowledge. Further studies are warranted to fully elucidate its mechanisms of action and optimize its clinical applications.
1598270-88-2 (1-(Cyclohex-1-en-1-yl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)